Cas no 111771-09-6 (Benz[a]anthracene,8-fluoro-1,2,3,4-tetrahydro-7,12-dimethyl-)

Benz[a]anthracene,8-fluoro-1,2,3,4-tetrahydro-7,12-dimethyl- structure
111771-09-6 structure
Product Name:Benz[a]anthracene,8-fluoro-1,2,3,4-tetrahydro-7,12-dimethyl-
CAS No:111771-09-6
MF:C20H19F
MW:278.363269090652
CID:204928
PubChem ID:198696
Update Time:2025-04-19

Benz[a]anthracene,8-fluoro-1,2,3,4-tetrahydro-7,12-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benz[a]anthracene,8-fluoro-1,2,3,4-tetrahydro-7,12-dimethyl-
    • 8-fluoro-7,12-dimethyl-1,2,3,4-tetrahydrobenzo[a]anthracene
    • 111771-09-6
    • 1,2,3,4-Tetrahydro-7,12-dimethyl-8-fluorobenz(a)anthracene
    • BRN 5075857
    • Benz(a)anthracene, 1,2,3,4-tetrahydro-7,12-dimethyl-8-fluoro-
    • DTXSID60149722
    • Inchi: 1S/C20H19F/c1-12-15-8-5-9-18(21)20(15)13(2)16-11-10-14-6-3-4-7-17(14)19(12)16/h5,8-11H,3-4,6-7H2,1-2H3
    • InChI Key: ZAXXQMIXJBTBHV-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC2C1=C(C)C1C=CC3CCCCC=3C=1C=2C

Computed Properties

  • Exact Mass: 278.14717
  • Monoisotopic Mass: 278.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.153
  • Boiling Point: 454.4°Cat760mmHg
  • Flash Point: 216°C
  • Refractive Index: 1.653
  • PSA: 0
  • LogP: 5.62770
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